![molecular formula C8H5F3INO B1403348 2-Iodo-5-(trifluoromethyl)benzamide CAS No. 1261649-11-9](/img/structure/B1403348.png)
2-Iodo-5-(trifluoromethyl)benzamide
Overview
Description
2-Iodo-5-(trifluoromethyl)benzamide is a chemical compound with the molecular formula C8H5F3INO . It has a molecular weight of 315.03 .
Molecular Structure Analysis
The molecular structure of 2-Iodo-5-(trifluoromethyl)benzamide consists of an iodine atom and a trifluoromethyl group attached to a benzamide ring .Physical And Chemical Properties Analysis
2-Iodo-5-(trifluoromethyl)benzamide has a predicted boiling point of 277.1±40.0 °C and a predicted density of 1.924±0.06 g/cm3 . Its pKa is predicted to be 14.77±0.50 .Scientific Research Applications
1. Imaging Probe Development
2-Iodo-5-(trifluoromethyl)benzamide derivatives have been synthesized and evaluated as potential SPECT imaging agents for glycine transporter 1 (GlyT1), showing promising results in terms of inhibitory activity and binding affinity (Fuchigami et al., 2011).
2. Structural Characterization Studies
The crystal structures of N-[2-(trifluoromethyl)phenyl]benzamides, including variants of 2-Iodo-5-(trifluoromethyl)benzamide, have been reported, providing insights into molecular configurations and potential applications in material science and drug design (Suchetan et al., 2016).
3. Melanoma Imaging and Therapy
Benzamide derivatives, similar in structure to 2-Iodo-5-(trifluoromethyl)benzamide, have been explored for their potential in melanoma imaging. Studies have shown high uptake in melanoma cells, suggesting potential applications in diagnosis and therapy (Eisenhut et al., 2000).
4. Dopamine Receptor Imaging
Iodinated benzamide analogs related to 2-Iodo-5-(trifluoromethyl)benzamide have been investigated as imaging agents for CNS D-2 dopamine receptors. These compounds demonstrate high target-to-nontarget ratio and specificity, indicating potential in neuroimaging (Kung et al., 1990).
5. Synthesis of Novel Heterocycles
Research on benzamide-based compounds has led to the synthesis of novel heterocycles with significant activities, such as antiavian influenza virus properties. These studies expand the utility of benzamide derivatives in medicinal chemistry (Hebishy et al., 2020).
6. Exploring Novel Synthesis Pathways
Studies have been conducted on the selective lithiation and subsequent electrophilic substitution of compounds related to 2-Iodo-5-(trifluoromethyl)benzamide, providing new methods for synthesizing complex molecules for various applications (Dunn et al., 2018).
Future Directions
Trifluoromethyl group-containing compounds have been found in more than 50 percent of the best-selling drug molecules approved by the US Food and Drug Administration (FDA) . This suggests that 2-Iodo-5-(trifluoromethyl)benzamide and similar compounds could have potential applications in the development of new pharmaceuticals .
properties
IUPAC Name |
2-iodo-5-(trifluoromethyl)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3INO/c9-8(10,11)4-1-2-6(12)5(3-4)7(13)14/h1-3H,(H2,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEFNHDVEOIOMTO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)C(=O)N)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3INO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodo-5-(trifluoromethyl)benzamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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